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Compound of Interest

Compound Name:
N-(3-nitrophenyl)-2H-chromene-3-

carboxamide

CAS No.: 887349-08-8

Cat. No.: B2856067

Get Quote

Executive Summary
The 2H-chromene-3-carboxamide scaffold represents a privileged structure in medicinal

chemistry, exhibiting potent biological activities including inhibition of monoamine oxidase

(MAO), antimicrobial efficacy, and anticancer properties. The introduction of a nitro group

(typically at the C6 position) significantly alters the electronic landscape of the chromene core,

enhancing binding affinity through

-stacking interactions and hydrogen bonding capability.

This guide details the Baylis-Hillman (BH) Pathway, the most robust and regioselective method

for constructing the functionalized 2H-chromene core, followed by late-stage amidation. Unlike

the classical Perkin condensation which yields coumarins (2-oxo-chromenes), this pathway

selectively yields the 2H-chromene (non-oxo) system.
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To synthesize 6-nitro-2H-chromene-3-carboxamide, we disconnect the molecule at the amide

bond and the heterocyclic ether linkage.

Target: 6-Nitro-N-substituted-2H-chromene-3-carboxamide

Intermediate 1: 6-Nitro-2H-chromene-3-carboxylic acid

Intermediate 2: Baylis-Hillman Adduct (tert-butyl 3-hydroxy-2-methylene-3-(5-nitro-2-

hydroxyphenyl)propanoate)

Starting Materials: 5-Nitrosalicylaldehyde + tert-Butyl Acrylate
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Figure 1: Retrosynthetic disconnection showing the Baylis-Hillman strategy.
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Phase 1: Precursor Synthesis (5-
Nitrosalicylaldehyde)
Commercially available salicylaldehyde must be nitrated. This reaction is prone to

regiochemical mixtures (3-nitro vs. 5-nitro isomers).

Mechanistic Insight
Direct nitration with

often yields a mixture. The 5-position is electronically favored by the para-directing hydroxyl
group, but steric bulk and hydrogen bonding can lead to the 3-nitro isomer.

Optimized Protocol: Ternary Solvent Nitration
Objective: Maximize 5-nitro regioselectivity. Reagents: Salicylaldehyde, Fuming

, Acetic Anhydride (

), Acetic Acid (

).[1]

Setup: Charge a 3-neck flask with Salicylaldehyde (1.0 eq) in a mixture of

and

(1:1 v/v). Cool to 0–5°C.

Nitration: Add fuming

(1.1 eq) dropwise over 2 hours. Maintain temperature <10°C to prevent over-nitration.

Quench: Pour mixture onto crushed ice. The yellow precipitate forms immediately.

Purification: Recrystallize from ethanol.

Checkpoint: 5-Nitrosalicylaldehyde melts at ~126°C. The 3-nitro isomer melts lower

(~108°C). Verify purity via TLC (Hexane:EtOAc 3:1).
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Phase 2: The Baylis-Hillman Construction (Core
Synthesis)
This step constructs the carbon skeleton. The reaction of the aldehyde with an acrylate ester,

catalyzed by DABCO (1,4-diazabicyclo[2.2.2]octane), creates the necessary C-C bond while

retaining the alkene for cyclization.

Step 2A: Baylis-Hillman Reaction
Reagents: 5-Nitrosalicylaldehyde (10 mmol), tert-Butyl Acrylate (30 mmol), DABCO (10 mmol).

Solvent: Acetonitrile or neat.

Mix 5-nitrosalicylaldehyde and tert-butyl acrylate.

Add DABCO (1.0 eq). Note: Stoichiometric DABCO accelerates the often sluggish reaction

of electron-poor aldehydes.

Stir at ambient temperature for 24–48 hours.

Workup: Dilute with

, wash with dilute HCl (to remove DABCO), then brine. Dry over

.

Product: The crude Baylis-Hillman adduct is often an oil. Use directly or purify via column

chromatography (0-20% EtOAc/Hexane).

Step 2B: Cyclization & Hydrolysis
The adduct undergoes intramolecular etherification (cyclization) followed by ester hydrolysis.

Reagents: Trifluoroacetic acid (TFA),

.

Dissolve the BH adduct in

.
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Add TFA (excess, e.g., 20% v/v).

Stir at room temperature for 4–6 hours. The acid catalyzes the loss of the tert-butyl group

and the cyclization via the phenolic hydroxyl attacking the Michael acceptor position (or

displacement of the allylic hydroxyl).

Isolation: Evaporate volatiles. Triturate the residue with cold ether/hexane to precipitate 6-

Nitro-2H-chromene-3-carboxylic acid.

Yield Expectation: 60–75% over two steps.[2]

Phase 3: Amidation (The Carboxamide Formation)
The final step couples the carboxylic acid with the desired amine (R-NH2) to generate the

library of carboxamides.

Protocol: DCC/HOBt Coupling
Reagents: 6-Nitro-2H-chromene-3-carboxylic acid, Amine (R-NH2), DCC (N,N'-

Dicyclohexylcarbodiimide), HOBt (Hydroxybenzotriazole), DMAP (cat.), DMF/DCM.

Activation: Dissolve the chromene acid (1.0 eq) in dry

(or DMF for solubility). Add HOBt (1.2 eq) and DCC (1.2 eq) at 0°C. Stir for 30 min.

Coupling: Add the amine (1.1 eq) and catalytic DMAP.

Reaction: Allow to warm to room temperature and stir for 12–16 hours.

Workup: Filter off the dicyclohexylurea (DCU) byproduct. Wash the filtrate with saturated

, 1N HCl, and brine.

Purification: Recrystallize from Ethanol/DMF or use flash chromatography.

Alternative: Acid Chloride Route
For unreactive amines (e.g., anilines), convert the acid to the acid chloride using Thionyl

Chloride (
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) reflux (2 hrs), evaporate, then react with the amine in the presence of Triethylamine.

Data Summary & Comparison
Parameter

Baylis-Hillman Route
(Recommended)

Perkin/Knoevenagel Route

Target Scaffold
2H-Chromene (Non-oxo, cyclic

ether)

Coumarin (2-Oxo-chromene,

lactone)

Key Reagents Acrylate, DABCO, TFA Malonic acid/ester, Piperidine

Regioselectivity High (Controlled by acrylate) High

Reaction Time Slow (24-48h for BH step) Fast (2-4h)

Electronic Tolerance Excellent for Nitro-aldehydes Good

Primary Application MAO Inhibitors, Antimicrobials Anticoagulants, Dyes

Experimental Workflow Visualization
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Figure 2: Step-by-step experimental workflow for the synthesis of 6-nitro-2H-chromene-3-

carboxamides.

Alternative Scaffold: 3-Nitro-2H-Chromenes
If the research goal is specifically a chromene with a nitro group at position 3 (rather than the

benzene ring), the synthesis changes fundamentally.

Reaction: Condensation of Salicylaldehyde + Nitro-olefin (e.g.,

-nitrostyrene) or Nitroethanol.

Catalyst: Organocatalysts (e.g., Proline derivatives) or DABCO.

Mechanism: Oxa-Michael / Henry reaction cascade.[3]

Note: This scaffold rarely carries a carboxamide at position 3 due to steric and valency

conflicts, but may have amide substituents on the aryl rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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